![molecular formula C17H15ClN2OS3 B2635379 N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide CAS No. 919847-14-6](/img/structure/B2635379.png)
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide, also known as CTET, is a synthetic compound that has been extensively studied for its potential use in scientific research.
Scientific Research Applications
Anticancer Applications
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide, as part of the broader class of thiazole derivatives, has been investigated for its potential anticancer applications. For instance, the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives, a similar class, have shown promising anticancer activity. These compounds were tested for their antitumor activities against human lung adenocarcinoma cells, showing selective cytotoxicity and inducing apoptosis, although not as effectively as the standard, cisplatin (Evren et al., 2019).
Anti-Inflammatory and Antimicrobial Properties
Some derivatives of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide have shown significant anti-inflammatory and antimicrobial activities. For example, a study on various substituted N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetamides, a closely related compound, indicated notable anti-inflammatory activity in specific derivatives (Sunder & Maleraju, 2013). Another study focused on thiazole derivatives incorporating pyrazole moiety, which exhibited significant antibacterial and antifungal activities, highlighting the potential of thiazole-based compounds in antimicrobial applications (Saravanan et al., 2010).
Antiviral and Antibacterial Applications
Further, thiazole derivatives have been evaluated for their antiviral and antibacterial properties. A series of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety were synthesized and showed good antiviral activities against tobacco mosaic virus and antibacterial activities against various pathogens. This suggests the potential of thiazole-based compounds like N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide in developing antiviral and antibacterial agents (Tang et al., 2019).
Anticonvulsant Evaluation
Additionally, derivatives of thiazole compounds have been investigated for their anticonvulsant activities. A study on N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide and related compounds found that specific derivatives showed significant anticonvulsant activity, indicating the potential therapeutic applications of thiazole derivatives in neurological disorders (Nath et al., 2021).
properties
IUPAC Name |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-ethylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2OS3/c1-2-22-12-5-3-11(4-6-12)9-16(21)20-17-19-13(10-23-17)14-7-8-15(18)24-14/h3-8,10H,2,9H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWPAIGZMBLWTOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.